Bis[tert-butyl(dimethyl)silyl] sebacate

• CAS No.: 104255-98-3
• Molecular Formula: C22H46O4Si2
• Molecular Weight: 430.8 g/mol
• IUPAC Name: bis[tert-butyl(dimethyl)silyl] decanedioate
• InChI: InChI=1S/C22H46O4Si2/c1-21(2,3)27(7,8)25-19(23)17-15-13-11-12-14-16-18-20(24)26-28(9,10)22(4,5)6/h11-18H2,1-10H3
• InChI Key: XANNRUSHAVBUKW-UHFFFAOYSA-N
• SMILES: CC(C)(C)[Si](C)(C)OC(=O)CCCCCCCCC(=O)O[Si](C)(C)C(C)(C)C
• Synonyms: Decanedioic acid, bis(tert-butyldimethylsilyl) ester

Description

Bis[tert-butyl(dimethyl)silyl] sebacate is a silicon-based ester derivative of sebacic acid (decanedioic acid). The tert-butyl(dimethyl)silyl (TBDMS) group is a widely used protecting agent in organic synthesis due to its steric bulk and hydrolytic stability . In this context, this compound likely serves as a masked dicarboxylic acid intermediate, enabling selective reactions in complex molecule synthesis. Its unique silyl ester groups distinguish it from conventional alkyl sebacates, which are primarily employed as plasticizers or solvents .

Comparison with Similar Compounds

Structural and Functional Group Differences

The key distinction between Bis[tert-butyl(dimethyl)silyl] sebacate and other sebacate esters lies in the substitution of alkyl groups (e.g., methyl, ethyl, butyl) with silyl ether moieties. This structural variation significantly impacts physicochemical properties and applications:

Compound	Functional Groups	Molecular Formula	Key Features
This compound	Two TBDMS groups	C₂₈H₅₈O₄Si₂	High steric bulk, hydrolytic stability, synthetic intermediate
Diethyl sebacate	Two ethyl esters	C₁₄H₂₆O₄	Low volatility, pharmaceutical excipient
Dimethyl sebacate	Two methyl esters	C₁₂H₂₂O₄	Industrial additive (paints, adhesives)
Dibutyl sebacate (DBS)	Two butyl esters	C₁₈H₃₄O₄	Plasticizer, lubricant

Spectral and Physical Properties

Silyl esters exhibit distinct spectral signatures compared to alkyl esters. For example:

• ¹H NMR : The TBDMS group in analogous compounds shows characteristic peaks at δ 0.21 ppm (Si(CH₃)₂) and δ 0.96 ppm (C(CH₃)₃) . Alkyl esters like diethyl sebacate lack these signals, instead displaying ethyl group resonances (e.g., δ 1.2–1.5 ppm for CH₃ and δ 4.0–4.2 ppm for CH₂).
• Boiling Point/Volatility : Silyl esters generally have higher thermal stability but lower vapor pressure than alkyl esters due to their bulky, hydrophobic groups. This aligns with findings in , where alkyl sebacates like dimethyl sebacate were detected in house dust with seasonal abundance variations linked to vapor pressure .